![molecular formula C15H20N2O2 B7475858 3-Methyl-2-(piperidine-1-carbonyl)-1,5,6,7-tetrahydroindol-4-one](/img/structure/B7475858.png)
3-Methyl-2-(piperidine-1-carbonyl)-1,5,6,7-tetrahydroindol-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Methyl-2-(piperidine-1-carbonyl)-1,5,6,7-tetrahydroindol-4-one (also known as CTPI) is a synthetic compound that has been of interest to scientists due to its potential applications in medicine and research. This molecule has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further study.
Mechanism of Action
The mechanism of action of CTPI is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. Specifically, CTPI has been shown to inhibit the activity of cyclin-dependent kinase 2 (CDK2), an enzyme that plays a key role in cell division.
Biochemical and Physiological Effects
In addition to its anticancer properties, CTPI has been shown to have a range of other biochemical and physiological effects. For example, studies have shown that CTPI can increase the activity of certain neurotransmitters in the brain, leading to improved cognitive function. Additionally, CTPI has been shown to have anti-inflammatory properties, making it a potential treatment for a range of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of CTPI is that it is relatively easy to synthesize, making it a viable option for large-scale production. Additionally, the compound has been shown to be stable under a range of conditions, making it a good candidate for use in lab experiments. However, one limitation of CTPI is that its mechanism of action is not fully understood, making it difficult to predict its effects in vivo.
Future Directions
There are a number of potential future directions for research on CTPI. One area of interest is its potential as an anticancer agent, and further studies are needed to determine its efficacy in vivo. Additionally, studies are needed to better understand the compound's mechanism of action and to identify any potential side effects. Finally, CTPI could be further optimized for use in lab experiments, potentially leading to new discoveries in a range of scientific fields.
Synthesis Methods
The synthesis of CTPI involves a multistep process that begins with the reaction of 2,3-dihydroindole with methyl isocyanate to form the intermediate 2-(methylcarbamoyl)-3,4-dihydroindole. This intermediate is then reacted with piperidine-1-carboxylic acid to form the final product, CTPI. The synthesis of CTPI has been optimized to improve yields and purity, making it a viable option for large-scale production.
Scientific Research Applications
CTPI has been the subject of numerous scientific studies due to its potential applications in medicine and research. One area of interest is its potential as an anticancer agent. Studies have shown that CTPI inhibits the growth of cancer cells in vitro, making it a promising candidate for further study in vivo.
properties
IUPAC Name |
3-methyl-2-(piperidine-1-carbonyl)-1,5,6,7-tetrahydroindol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2/c1-10-13-11(6-5-7-12(13)18)16-14(10)15(19)17-8-3-2-4-9-17/h16H,2-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBSAVKXQZDGFNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC2=C1C(=O)CCC2)C(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.